Cas no 1806755-55-4 (3-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-5-carboxylic acid)

• Product Name: 3-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-5-carboxylic acid
• CAS No: 1806755-55-4
• MF: C₈H₅F₃N₂O₆
• MW: 282.130312681198
• CID: 4840372
• Update Time: 2025-07-20

3-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-5-carboxylic acid

• Inchi： 1S/C8H5F3N2O6/c1-18-5-4(13(16)17)3(7(14)15)2-12-6(5)19-8(9,10)11/h2H,1H3,(H,14,15)
• InChI Key： REMFLOUZRXHGLA-UHFFFAOYSA-N
• SMILES： FC(OC1C(=C(C(C(=O)O)=CN=1)[N+](=O)[O-])OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 1.7
• Topological Polar Surface Area: 115

Additional information on 3-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-5-carboxylic acid

Comprehensive Overview of 3-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1806755-55-4)

The compound 3-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1806755-55-4) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the methoxy, nitro, and trifluoromethoxy substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel drug candidates and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives like 3-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-5-carboxylic acid has surged, driven by their enhanced metabolic stability and bioavailability. This compound’s trifluoromethoxy group is particularly noteworthy, as it often improves lipophilicity and membrane permeability—key factors in drug design. Searches for "fluorinated heterocycles in drug discovery" and "nitro-substituted pyridine applications" reflect the growing interest in such molecules.

The synthesis of CAS No. 1806755-55-4 typically involves multi-step reactions, including nitration and ester hydrolysis, to achieve the desired carboxylic acid functionality. Its nitro group offers reactivity for further derivatization, making it a versatile building block in medicinal chemistry. Discussions around "green chemistry approaches for nitro compounds" and "sustainable synthesis of fluorinated intermediates" highlight the need for environmentally friendly methods in producing such compounds.

From an analytical perspective, 3-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-5-carboxylic acid is characterized using advanced techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure purity and confirm structural integrity, critical for its use in high-value applications. Queries such as "analytical methods for nitroaromatics" and "quality control of fluorinated APIs" underscore the importance of rigorous characterization in this field.

Beyond pharmaceuticals, this compound’s agrochemical potential is gaining attention. Its pyridine core and electron-withdrawing groups may contribute to herbicidal or insecticidal activity, aligning with trends toward "next-generation crop protection chemicals." Researchers exploring "nitroheterocycles in agriculture" often encounter this molecule as a case study in structure-activity relationships.

Regulatory and safety aspects of CAS No. 1806755-55-4 are also frequently searched topics. While not classified as hazardous under standard guidelines, proper handling protocols for nitro-containing compounds are essential. The scientific community’s focus on "safe handling of reactive intermediates" and "industrial-scale synthesis best practices" reflects broader concerns about chemical safety in research and production.

In conclusion, 3-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-5-carboxylic acid represents a compelling example of modern heterocyclic chemistry with cross-disciplinary relevance. Its combination of fluorine atoms, nitro functionality, and carboxylic acid group positions it at the intersection of multiple research frontiers—from small-molecule therapeutics to sustainable agriculture solutions.